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Compound of Interest

Compound Name: FXIIa-IN-5

Cat. No.: B15578978 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent, selective inhibitors like FXIIa-IN-5 are paramount to ensuring laboratory

safety and environmental protection. Given the absence of a specific Safety Data Sheet (SDS)

for FXIIa-IN-5, a conservative approach, treating the compound as a potent research chemical

with unknown hazards, is required. This guide provides a comprehensive, step-by-step protocol

for the safe disposal of FXIIa-IN-5.

Compound Properties
A clear understanding of the compound's properties is the first step toward safe handling and

disposal. The table below summarizes the key available data for FXIIa-IN-5.

Property Value

Chemical Name FXIIa-IN-5

CAS Number 3047411-80-0

Molecular Formula C₂₆H₂₉N₇O[1]

Molecular Weight 455.55 g/mol [1]

Target Factor XIIa (FXIIa), a serine protease[1][2][3]

Reported Toxicity Slight toxicity (at 100 mg/kg)[1]

Physical Form Typically a solid
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Hazard Assessment
As a selective inhibitor of FXIIa, a key component of the coagulation cascade, FXIIa-IN-5 is

biologically active and should be handled with care.[1][2] Although reported toxicity is slight, the

potential for unforeseen pharmacological effects upon accidental exposure necessitates

treating this compound as hazardous. All handling and disposal procedures should be

conducted under the assumption that the compound is potent and potentially harmful.

Experimental Protocol for Proper Disposal
The following protocol outlines the recommended step-by-step procedure for the disposal of

FXIIa-IN-5. These steps should be performed in a designated laboratory area, and personnel

must wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.

1. Disposal of Bulk/Unused FXIIa-IN-5:

Original Container: Whenever possible, dispose of the compound in its original, clearly

labeled container.

Hazardous Waste Labeling: Ensure the container is labeled as "Hazardous Waste" and

includes the full chemical name ("FXIIa-IN-5"), CAS number (3047411-80-0), and the

approximate quantity.

Waste Segregation: Store the container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Professional Disposal: Arrange for pickup and disposal by your institution's Environmental

Health and Safety (EHS) office or a certified hazardous waste disposal contractor.

2. Disposal of Small Residual Quantities (e.g., from glassware):

Solvent Rinsing: Rinse the contaminated glassware three times with a suitable solvent. Good

solvent choices include methanol, ethanol, or dimethyl sulfoxide (DMSO), which is often

used to dissolve protease inhibitors.
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Rinsate Collection: Collect all solvent rinsate in a properly labeled hazardous waste

container. The label should clearly state "Hazardous Waste," the full chemical name "FXIIa-
IN-5," and the solvent used for rinsing.

Container Management: Keep the waste container securely closed when not in use and

store it in a designated hazardous waste area.

3. Disposal of Contaminated Labware (e.g., pipette tips, weighing paper):

Solid Waste Collection: Place all solid waste contaminated with FXIIa-IN-5 into a designated,

clearly labeled hazardous waste bag or container.

Labeling: The container should be labeled as "Hazardous Waste" and specify the

contaminant ("FXIIa-IN-5").

Disposal: Dispose of the container through your institution's EHS-approved hazardous waste

stream.

4. Chemical Deactivation (Not Recommended without Specific Studies):

Chemical deactivation of potent small molecule inhibitors without specific, validated protocols is

not advised. The reaction byproducts may be unknown and could be more hazardous than the

original compound. Therefore, disposal via a certified hazardous waste contractor is the safest

and recommended method.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of FXIIa-
IN-5.
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Workflow for the safe disposal of FXIIa-IN-5 waste.

This structured approach ensures that all forms of FXIIa-IN-5 waste are handled and disposed

of in a manner that prioritizes the safety of laboratory personnel and minimizes environmental

impact. Always consult your institution's specific hazardous waste management guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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